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Compound of Interest

Compound Name: 3-Methoxy-4-nitrophenol

Cat. No.: B113588 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of the solubility characteristics of 3-
Methoxy-4-nitrophenol (CAS No. 16292-95-8), a key intermediate in the pharmaceutical and

dye industries. This document is intended for researchers, scientists, and professionals in drug

development and chemical synthesis, offering a consolidated resource on its solubility in

aqueous and organic media.

Executive Summary
3-Methoxy-4-nitrophenol, a yellow crystalline solid, exhibits limited solubility in water and

moderate solubility in common organic solvents.[1] Precise quantitative solubility data for this

compound is not extensively documented in publicly available literature. However, by

examining standardized testing protocols and the behavior of structurally similar compounds,

we can establish a reliable framework for its application in various solvent systems. This guide

outlines these methodologies, presents comparative solubility data, and provides a visual

workflow for solubility determination.
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Property Value Source

Molecular Formula C₇H₇NO₄ [1]

Molecular Weight 169.13 g/mol [1]

Appearance Yellow crystalline solid [1]

Water Solubility
Limited (Quantitative data not

available)
[1]

Organic Solvent Solubility
Moderate (Quantitative data

not available)
[1]

Solubility Data
While specific quantitative solubility values for 3-Methoxy-4-nitrophenol are not readily

available, the data for the closely related compound, 4-nitrophenol, can offer valuable

comparative insights. It is crucial to note that the presence of the methoxy group in 3-Methoxy-
4-nitrophenol will influence its polarity and, consequently, its solubility profile compared to 4-

nitrophenol.

Table 1: Comparative Solubility of 4-Nitrophenol

Solvent
Solubility ( g/100 mL) at Room
Temperature

Water ~0.5

Ethanol Soluble

Acetone Soluble

Note: This data is for 4-nitrophenol and should be used as a qualitative indicator for the

expected solubility of 3-Methoxy-4-nitrophenol.
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To obtain precise and reproducible solubility data for 3-Methoxy-4-nitrophenol, standardized

experimental protocols are essential. The following sections detail the methodologies for

determining its solubility in both water and organic solvents.

Water Solubility Determination (OECD Guideline 105)
The OECD Guideline for the Testing of Chemicals, Section 1, Test No. 105, provides a

standardized method for determining the water solubility of chemical substances.[2][3][4][5]

This method is crucial for environmental fate assessment and regulatory purposes.

Principle: The guideline describes two primary methods: the Column Elution Method and the

Flask Method. The choice of method depends on the expected solubility of the substance.

Flask Method (for solubilities > 10⁻² g/L):

An excess amount of 3-Methoxy-4-nitrophenol is added to a flask containing deionized

water.

The flask is agitated at a controlled temperature (e.g., 20 ± 0.5 °C) for a sufficient period to

reach equilibrium (typically 24-48 hours).[4]

The mixture is then centrifuged or filtered to separate the undissolved solid.

The concentration of 3-Methoxy-4-nitrophenol in the clear aqueous phase is determined

using a suitable analytical technique, such as High-Performance Liquid Chromatography

(HPLC) with UV detection, given the chromophoric nature of the nitro-aromatic compound.

Column Elution Method (for solubilities < 10⁻² g/L):

A column is packed with an inert support material coated with an excess of 3-Methoxy-4-
nitrophenol.

Water is passed through the column at a slow, constant rate.

The eluate is collected in fractions, and the concentration of the dissolved substance is

measured until a plateau is reached, indicating saturation.
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Organic Solvent Solubility Determination
A general procedure for determining the solubility of an organic compound in an organic

solvent involves the preparation of a saturated solution followed by quantitative analysis.

Procedure:

Place a known, excess amount of 3-Methoxy-4-nitrophenol into a vial.

Add a measured volume of the desired organic solvent (e.g., ethanol, methanol, acetone).

Seal the vial and agitate it at a constant temperature until equilibrium is achieved. This can

be facilitated by using a mechanical shaker or magnetic stirrer in a temperature-controlled

bath.

Allow any undissolved solid to settle.

Carefully extract a known volume of the supernatant (the clear, saturated solution).

Dilute the aliquot with a suitable solvent to a concentration within the linear range of the

analytical instrument.

Quantify the concentration of 3-Methoxy-4-nitrophenol in the diluted sample using a

calibrated analytical method (e.g., HPLC-UV, UV-Vis spectrophotometry).

Calculate the original solubility in the organic solvent, expressed in units such as g/L or

mol/L.

Visualization of Experimental Workflow
The following diagram illustrates the logical steps involved in determining the solubility of 3-
Methoxy-4-nitrophenol.
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Caption: Workflow for determining the solubility of 3-Methoxy-4-nitrophenol.
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Conclusion
While quantitative solubility data for 3-Methoxy-4-nitrophenol remains a gap in the scientific

literature, this guide provides a robust framework for its determination and application. By

employing standardized methodologies such as the OECD Guideline 105 for water solubility

and established protocols for organic solvents, researchers can generate reliable data

essential for process development, formulation, and risk assessment. The provided

comparative data for 4-nitrophenol serves as a useful, albeit qualitative, reference point. The

experimental workflow outlined herein offers a clear path for laboratories to establish the

precise solubility parameters of this important chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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